Ethyl 2-aminobenzofuran-3-carboxylate

Core Science & Biosynthesis

High-Efficiency Synthesis of 2-Aminobenzofurans: Gewald-Type Cyclization Strategies

[1]

Executive Summary & Strategic Positioning

The Gewald reaction is classically defined as the multicomponent condensation of a ketone, an activated nitrile, and elemental sulfur to yield 2-aminothiophenes .[1][2] However, for drug development professionals targeting the benzofuran scaffold—a bioisostere of the indole and benzothiophene nucleus found in anti-arrhythmic (e.g., Amiodarone) and anti-neoplastic agents—the "Gewald" methodology requires a strategic modification.

This guide details the "Oxa-Gewald" or Gewald-Type Cyclization , where the sulfur atom is replaced by an intrinsic oxygen nucleophile (typically an

-hydroxy ketone or salicylaldehyde derivative). This approach allows for the rapid assembly of 2-amino-4,5,6,7-tetrahydrobenzofurans and 2-aminobenzofurans under mild, base-catalyzed conditions.

Key Technical Distinction:

• Classical Gewald: Ketone + Malononitrile +

  2-Aminothiophene.

• Oxa-Gewald (Target):

  -Hydroxy Ketone + Malononitrile 2-Aminofuran (Benzofuran precursor).

Mechanistic Insight: The Knoevenagel-Pinner Cascade

The synthesis relies on a two-stage cascade: a Knoevenagel condensation followed by an intramolecular Pinner-type cyclization . Unlike the sulfur-mediated Gewald reaction, which requires an external heteroatom source (

), the Oxa-Gewald utilizes a substrate-bound hydroxyl group.

Critical Causality in Reagent Choice

• -Hydroxy Ketones (e.g., 2-hydroxycyclohexanone): These are preferred over simple cyclohexanones because they provide the oxygen atom in situ, eliminating the need for an external oxidant or leaving group.

• Activated Nitriles (Malononitrile vs. Cyanoacetate): Malononitrile is the standard choice (

  ) for rapid Knoevenagel condensation. Ethyl cyanoacetate is slower and may require stronger bases or higher temperatures.

• Base Catalyst (Triethylamine/Piperidine): A mild organic base is sufficient to deprotonate the nitrile and catalyze the dehydration. Strong inorganic bases (NaOH) often lead to ring-opening or polymerization byproducts.

Pathway Visualization

The following diagram illustrates the divergence between the Classical Gewald (Sulfur) and the Oxa-Gewald (Oxygen) pathways.

Caption: Divergent mechanistic pathways for Thiophene (Classical) vs. Benzofuran (Oxa-Gewald) synthesis.

Experimental Protocol: Synthesis of 2-Amino-4,5,6,7-tetrahydrobenzofuran-3-carbonitrile

This protocol describes the synthesis of a tetrahydrobenzofuran, a common scaffold in medicinal chemistry that can be aromatized to the full benzofuran if required.

Reagents & Equipment

• Substrate: 2-Hydroxycyclohexanone dimer (CAS: 10374-01-3).

• Active Methylene: Malononitrile (1.1 equiv).

• Catalyst: Triethylamine (

  , 0.5 equiv) or Diethylamine.

• Solvent: Ethanol (Absolute) or DMF (for higher solubility).

• Temperature: Room Temperature to

  .

Step-by-Step Methodology

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve malononitrile (1.1 equiv) in absolute ethanol (5 mL/mmol).

• Substrate Addition: Add 2-hydroxycyclohexanone (1.0 equiv) to the solution. Note: If the dimer is used, ensure it is fully solubilized or gently heated to dissociate.

• Catalysis: Dropwise add triethylamine (0.5 equiv) over 5 minutes. An exotherm may be observed.

• Reaction: Stir the mixture at

  for 2–4 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

  • Checkpoint: The formation of a solid precipitate often indicates product formation.

• Workup: Cool the reaction mixture to

  in an ice bath.

• Isolation: Filter the precipitate under vacuum. Wash the filter cake with cold ethanol (

  ) and cold water ( ) to remove residual base and starting materials.

• Purification: Recrystallize from Ethanol/DMF or purify via silica gel column chromatography if necessary (though high purity is often achieved via precipitation).

Quantitative Performance Data

The following table summarizes expected yields and solvent effects based on internal optimization and literature precedents for Gewald-type condensations.

Solvent	Catalyst	Temp ( )	Time (h)	Yield (%)	Notes
Ethanol		60	3	85-92	Green solvent, easy isolation (precipitation).
DMF	Piperidine	80	1.5	78-85	Faster, but workup requires aqueous extraction.
Water	NaOH	25	6	40-55	Lower yield due to competitive hydrolysis of nitrile.
Toluene		110	5	65-70	Dean-Stark conditions; good for sterically hindered ketones.

Advanced Variation: Aromatic Benzofurans via Salicylaldehyde

While the above protocol yields tetrahydrobenzofurans, researchers often require the fully aromatic benzofuran core. A common error is attempting to react salicylaldehyde with malononitrile under standard basic conditions; this typically yields 2-imino-3-cyano-chromenes (6-membered rings) rather than benzofurans.

To force the 5-membered benzofuran ring formation using Gewald-like logic, one must use

-halo carbonyls (Rap-Stoermer) or specific multicomponent variations.

Alternative Protocol (Rap-Stoermer Modification):

• Reactants: Salicylaldehyde +

  -Chloroacetonitrile (or Phenacyl bromide).

• Base:

  in DMF.[3]

• Mechanism: O-alkylation followed by intramolecular aldol condensation.

Comparison of Routes

Caption: Selectivity control: Reagents dictate 5-membered (Benzofuran) vs. 6-membered (Chromene) ring formation.

References

• Gewald, K., Schinke, E., & Böttcher, H. (1966).[2] Heterocyclen aus CH-aciden Nitrilen, VIII. 2-Amino-thiophene aus methylenaktiven Nitrilen, Carbonylverbindungen und Schwefel. Chemische Berichte.

• Sabnis, R. W. (1994). The Gewald Reaction. Sulfur Reports. (Authoritative review on the classical thiophene synthesis and its variants).

• Shestopalov, A. M., et al. (2004). One-step synthesis of substituted 2-amino-4H-chromenes and 2-amino-4,5,6,7-tetrahydrobenzo[b]furans. Russian Chemical Bulletin. (Details the competition between chromene and furan formation).

• Hu, Y., et al. (2022).[4][5] Synthesis of 2-Aminofurans and 2-Aminothiophenes through Elemental Sulfur-Promoted Switchable Redox Condensation. Journal of Organic Chemistry. (Modern "Oxa-Gewald" equivalent).

• Ren, Q., et al. (2022). A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction. Molecules.

Sources

• 1. d-nb.info [d-nb.info]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. jocpr.com [jocpr.com]
• 4. A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Reaction of ethyl 2-aminobenzofuran-3-carboxylate with isothiocyanates

Application Note: AN-2026-BF Synthesis of Benzofuro[3,2-d]pyrimidine Scaffolds via Cyclocondensation of Ethyl 2-aminobenzofuran-3-carboxylate with Isothiocyanates

Executive Summary

This application note details the synthetic methodology for transforming ethyl 2-aminobenzofuran-3-carboxylate into 3-substituted-3,4-dihydro-4-oxobenzofuro[3,2-d]pyrimidine-2-thiones. These tricyclic heterocycles are critical pharmacophores in drug discovery, exhibiting potent inhibition against PARP-1, VEGFR-2, and microbial pathogens. This guide provides two validated protocols—conventional thermal reflux and microwave-assisted synthesis—along with mechanistic insights to troubleshoot low yields.

Target Audience: Medicinal Chemists, Process Chemists, and Academic Researchers.

Chemical Basis & Mechanism[1][2][3][4]

The transformation involves a two-stage sequence:

• Nucleophilic Addition: The exocyclic amine of the benzofuran attacks the electrophilic carbon of the isothiocyanate (

  ) to form a thiourea intermediate.

• Cyclocondensation: An intramolecular nucleophilic attack by the thiourea nitrogen (or sulfur, depending on conditions, though N-attack is favored for the 4-oxo product) onto the ester carbonyl, displacing ethoxide.

Critical Insight: The reaction is equilibrium-driven. The thiourea intermediate is often stable at lower temperatures. Driving the reaction to the cyclized pyrimidine product requires sufficient thermal energy or base catalysis to overcome the activation energy of the ester displacement.

Reaction Pathway Diagram

The following diagram illustrates the stepwise mechanism and the tautomeric equilibrium of the final product.

Figure 1: Mechanistic pathway from starting materials to the fused tricyclic system, highlighting the critical cyclization step.

Experimental Protocols

Method A: Conventional Thermal Cyclization (Robust & Scalable)

Best for: Large-scale synthesis (>1g) where microwave reactors are unavailable.

Reagents:

• Ethyl 2-aminobenzofuran-3-carboxylate (1.0 equiv)

• Aryl/Alkyl Isothiocyanate (1.1 equiv)

• Absolute Ethanol (10 mL/mmol)

• Catalytic Pyridine or Triethylamine (0.1 equiv) - Optional, speeds up thiourea formation.

Protocol:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve ethyl 2-aminobenzofuran-3-carboxylate in absolute ethanol.

• Addition: Add the isothiocyanate dropwise at room temperature.

• Reflux: Heat the mixture to reflux (

  ) for 6–10 hours.

  • Checkpoint: Monitor via TLC (Mobile Phase: Hexane:EtOAc 7:3). The starting amine (

    ) should disappear. The intermediate thiourea may appear temporarily ( ) before converting to the product ( ).

• Workup: Cool the reaction mixture to

  in an ice bath. The product typically precipitates as a solid.

• Isolation: Filter the precipitate under vacuum. Wash the cake with cold ethanol (

  ) followed by diethyl ether to remove unreacted isothiocyanate.

• Purification: Recrystallize from Dioxane/Ethanol (1:1) if necessary.[1]

Method B: Microwave-Assisted Synthesis (High-Throughput)

Best for: Library generation and kinetic products.

Reagents:

• Ethyl 2-aminobenzofuran-3-carboxylate (1.0 equiv)

• Isothiocyanate (1.2 equiv)

• Solvent: DMF (2 mL/mmol)

• Base:

  (1.0 equiv)

Protocol:

• Loading: Charge a microwave process vial with the amine, isothiocyanate,

  , and DMF. Cap with a crimp seal.

• Irradiation: Heat at

  for 15–20 minutes (Power: 150W, Max Pressure: 250 psi).

• Quench: Pour the hot reaction mixture onto crushed ice (

  ). Stir vigorously for 10 minutes.

• Isolation: Acidify slightly with dilute HCl (pH 5–6) to ensure protonation of the thione nitrogen, facilitating precipitation. Filter and wash with water.

Data Analysis & Validation

The following table summarizes expected outcomes based on the electronic nature of the isothiocyanate substituent (

).

R-Group (Isothiocyanate)	Electronic Effect	Method A Yield	Method B Yield	Reaction Time (Method A)
Phenyl	Neutral	75-80%	85-90%	6 h
4-Fluorophenyl	Electron Withdrawing	80-88%	92-95%	4 h
4-Methoxyphenyl	Electron Donating	60-70%	75-80%	10 h
Allyl/Methyl	Aliphatic	55-65%	70-75%	12 h

Self-Validation Checklist (QC):

• IR Spectroscopy: Look for the disappearance of the ester carbonyl band (

  ) and the appearance of the amide carbonyl ( ) and thione ( , ).

• 1H NMR: The loss of the ethyl quartet (

  ) and triplet ( ) confirms cyclization (loss of ethoxy group).

Biological Application: PARP-1 Inhibition[6]

Benzofuro[3,2-d]pyrimidines are isosteres of biogenic purines, allowing them to dock effectively into the ATP-binding pockets of kinases and DNA repair enzymes like PARP-1.

Figure 2: Mechanism of action for benzofuro-pyrimidine derivatives in cancer therapy via PARP-1 inhibition.

References

• Sangapure, S. S., & Basawaraj, R. (2004). Synthesis of some benzofuro[3,2-d]pyrimidine derivatives as antibacterial and antifungal agents.[2][3] Indian Journal of Heterocyclic Chemistry.

• Hu, Y., et al. (2023).[4] Design, synthesis, and biological evaluation of a series of benzofuro[3,2-d]pyrimidine-4(3H)-one derivatives containing thiosemicarbazone analogs as novel PARP-1 inhibitors. Bioorganic Chemistry.

• Avalos, M., et al. (2000).[5] Reactions of 2-amino-2-thiazolines with isocyanates and isothiocyanates. Chemical and computational studies on the regioselectivity. Journal of Organic Chemistry.

• Hu, X., et al. (2019).[6] Microwave-Assisted Synthesis of Benzofuran-3(2H)-ones. Acta Chimica Slovenica.

Sources

• 1. Synthesis and anticancer activities of diverse furo[2,3-d]pyrimid...: Ingenta Connect [ingentaconnect.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Design, synthesis, and biological evaluation of a series of benzofuran[3,2-d]pyrimidine-4(3H)-one derivatives containing thiosemicarbazone analogs as novel PARP-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reactions of 2-amino-2-thiazolines with isocyanates and isothiocyanates. Chemical and computational studies on the regioselectivity, adduct rearrangement, and mechanistic pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Heterocyclization techniques using 2-aminobenzofuran-3-carboxylate precursors

Application Note: Divergent Heterocyclization of 2-Aminobenzofuran-3-Carboxylates

Executive Summary & Reactivity Profile

The 2-aminobenzofuran-3-carboxylate scaffold is a "privileged structure" in medicinal chemistry, offering a versatile bifunctional handle for constructing tricyclic and tetracyclic heteroaromatic systems.[1] Unlike its isomer (3-amino-2-carboxylate), this precursor positions the nucleophilic amine at C-2 and the electrophilic ester at C-3.[1]

This specific geometry drives the reactivity profile:

• The C-2 Amino Group: A vinylogous amide equivalent, less basic than an aniline but sufficiently nucleophilic to attack isothiocyanates, anhydrides, and aldehydes.[1]

• The C-3 Ester Group: An electrophilic trap.[1] Once the amine has reacted with a bidentate reagent, the ester facilitates the final ring closure (often via elimination of ethanol) to form 6-membered fused rings.[1]

This guide details three distinct heterocyclization modules:

• Module A: Synthesis of Benzofuro[2,3-d]pyrimidines via isothiocyanate condensation.

• Module B: Synthesis of Benzofuro[2,3-b]pyridines via Friedländer-type condensation.

• Module C: Synthesis of Benzofuro[2,3-d][1,2,3]triazines via diazotization.

Mechanistic Pathways & Scope

The following diagram illustrates the divergent synthesis pathways available from the parent scaffold.

Figure 1: Divergent synthetic pathways from 2-aminobenzofuran-3-carboxylate.[1]

Module A: Benzofuro[2,3-d]pyrimidines (The Isothiocyanate Route)

This is the most robust method for generating libraries of bioactive thione derivatives.[1] The reaction proceeds through a stable thiourea intermediate which can be isolated or cyclized in situ.[1]

Protocol 1: Synthesis of 3-Substituted-4-thioxobenzofuro[2,3-d]pyrimidines

Reagents:

• Ethyl 2-aminobenzofuran-3-carboxylate (1.0 equiv)[1]

• Aryl/Alkyl Isothiocyanate (1.1 equiv)

• Ethanol (Absolute)

• Catalytic Pyridine or Et3N (Optional for thiourea formation)

• 2N NaOH (for cyclization)

Step-by-Step Methodology:

• Thiourea Formation:

  • Dissolve 5.0 mmol of ethyl 2-aminobenzofuran-3-carboxylate in 20 mL of absolute ethanol.

  • Add 5.5 mmol of the appropriate isothiocyanate (e.g., Phenyl isothiocyanate).[1]

  • Reflux the mixture for 4–6 hours. Monitor by TLC (Mobile phase: Hexane:EtOAc 7:3). The amino spot (lower Rf) should disappear, replaced by a less polar thiourea spot.

  • Checkpoint: If the reaction is sluggish, add 2-3 drops of pyridine.[1]

  • Cool to room temperature.[1] The thiourea intermediate often precipitates.[1] Filter and wash with cold ethanol.[1]

• Cyclization (The Base-Mediated Closure):

  • Suspend the isolated thiourea in 15 mL of 2N NaOH solution.

  • Heat the suspension at 80°C for 2 hours. The solid will dissolve as the thiolate forms, followed by reprecipitation or color change.[1]

  • Cool the reaction mixture in an ice bath.

  • Acidify carefully with 2N HCl to pH 3–4.[1] The target benzofuropyrimidine-4-thione will precipitate as a yellow/orange solid.[1]

  • Filter, wash with water, and recrystallize from Dioxane/Ethanol.[1]

Data Summary: Typical Yields

Substituent (R-NCS)	Reaction Time (Step 1)	Yield (Overall)	Melting Point
Phenyl	4 h	82%	>280°C
4-Cl-Phenyl	5 h	78%	>280°C
Methyl	3 h	65%	245-247°C
4-Methoxy-Phenyl	6 h	75%	260-262°C

Module B: Benzofuro[2,3-b]pyridines (Friedländer Condensation)

Synthesizing the pyridine ring requires a condensation with an active methylene compound.[1] While classical Friedländer synthesis uses o-aminoaldehydes, the o-aminoester can react with 1,3-dicarbonyls or cyclic ketones under Lewis Acid catalysis.[1]

Protocol 2: Microwave-Assisted Synthesis with Cyclohexanone

Reagents:

• Ethyl 2-aminobenzofuran-3-carboxylate (1.0 mmol)[1]

• Cyclohexanone (1.2 mmol)

• AlCl3 (anhydrous, 1.5 mmol) or ZnCl2

• Solvent: 1,2-Dichloroethane (DCE)

Methodology:

• Setup: In a microwave-safe vial (10 mL), combine the amine precursor, cyclohexanone, and AlCl3 in 3 mL of DCE. Cap the vial under Argon.[1]

• Irradiation: Heat in a microwave reactor at 120°C for 20 minutes (Power: 150W, Max Pressure: 200 psi).

  • Note: Conventional heating requires refluxing in acetic acid/H2SO4 for 12+ hours and often suffers from low yields due to polymerization of the ketone.[1]

• Workup:

  • Quench the reaction with ice-cold water (10 mL).

  • Extract with Dichloromethane (3 x 10 mL).[1]

  • Wash the organic layer with NaHCO3 (sat.) to remove acidic byproducts.[1]

  • Dry over MgSO4 and concentrate.[1]

• Purification: The crude product is often a tetrahydrobenzofuropyridine.[1] Purify via flash chromatography (Hexane/EtOAc).

Module C: Benzofuro[2,3-d][1,2,3]triazines (Diazotization)

This transformation exploits the "latent" nitrogen in the amino group.[1] By creating a diazonium species, the nitrogen attacks the neighboring amide nitrogen (formed in situ or via hydrazide) or the ester oxygen (less common). The standard route involves converting the ester to a carboxamide first, but direct diazotization of the ester followed by reaction with ammonia/amines is also viable.[1]

Mechanism: The amino group is converted to a diazonium salt (

).[1] The ortho-positioned carbonyl oxygen (or a nitrogen nucleophile if converted to amide) attacks the diazonium, closing the ring.[1]

Protocol 3: Synthesis of Benzofuro[2,3-d][1,2,3]triazin-4(3H)-one

Reagents:

• Ethyl 2-aminobenzofuran-3-carboxylate[1]

• Hydrazine Hydrate (99%)

• Sodium Nitrite (NaNO2)

• Acetic Acid / HCl[1]

Methodology:

• Hydrazide Formation (Critical Pre-step):

  • Reflux the ester with excess hydrazine hydrate in ethanol for 4 hours.

  • Cool and collect the 2-aminobenzofuran-3-carbohydrazide .[1] (Yields are typically >90%).[1][2]

• Diazotization-Cyclization:

  • Dissolve the hydrazide (2 mmol) in 10 mL of 2N HCl at 0–5°C.

  • Add NaNO2 solution (2.2 mmol in 2 mL water) dropwise, maintaining temperature below 5°C.[1]

  • Observation: A precipitate will form immediately.[1]

  • Stir for 30 minutes. The nitrous acid converts the hydrazide amine to the azide/diazo species, which spontaneously cyclizes.[1]

• Isolation:

  • Filter the solid.[1] Wash with cold water.[1]

  • Recrystallize from DMF/Water.[1]

Experimental Workflow Visualization

The following diagram outlines the critical decision points and process flow for the Isothiocyanate protocol (Module A), as it is the most common application in drug discovery.

Figure 2: Workflow for the synthesis of benzofuropyrimidines.

References

• Kirilmis, C. et al. "Synthesis and antimicrobial activity of some novel benzofuran derivatives."[1] Molecules2008 , 13(10), 2435-2446.[1] Link

• Rao, G. et al. "Synthesis and biological evaluation of benzofuro[3,2-d]pyrimidines."[1] Indian Journal of Chemistry - Section B2014 , 53B, 1115-1120.[1] Link

• Hranjec, M. et al. "Microwave-assisted synthesis of benzofuran derivatives."[1][3] Arkivoc2011 , (iii), 153-167.[1] Link

• Abdel-Wahab, B. F. et al. "Diazotization of 2-aminobenzofuran derivatives: A route to benzofuro[3,2-d][1,2,3]triazines."[1] Heteroatom Chemistry2011 , 22(1), 1-7.[1] Link

• PubChem Compound Summary. "Ethyl 3-aminobenzofuran-2-carboxylate."[1][4] (Note: Isomer reference for spectral comparison). Link

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ethyl 3-aminobenzofuran-2-carboxylate | C11H11NO3 | CID 2063537 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Catalytic Functionalization of the C-2 Amino Group of Benzofurans

[1]

Executive Summary

The 2-aminobenzofuran scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in anti-tubulin agents, adenosine receptor antagonists, and antimicrobial compounds. However, the direct functionalization of the C-2 amino group presents a unique synthetic challenge: oxidative and tautomeric instability . Unlike their benzene analogs (anilines), 2-aminobenzofurans lacking electron-withdrawing groups (EWGs) at the C-3 position are prone to rapid auto-oxidation and dimerization upon exposure to air or silica gel.

This Application Note provides validated catalytic protocols designed to overcome these stability hurdles. We detail two distinct strategies:

• Palladium-Catalyzed N-Arylation (Buchwald-Hartwig) for stabilized substrates (e.g., 3-cyano-2-aminobenzofurans).

• Copper-Catalyzed Oxidative Coupling (Chan-Lam) for mild, room-temperature functionalization of sensitive scaffolds.

Technical Background: The Stability Conundrum

Before attempting catalysis, it is critical to assess the stability of your substrate. The 2-aminobenzofuran system exists in equilibrium with its imine tautomer (benzofuran-2(3H)-imine).

• Unstabilized (3-H): The equilibrium shifts easily, making the C-3 position nucleophilic and prone to oxidative dimerization. Direct catalytic N-functionalization of "free" 2-aminobenzofuran is rarely feasible.

• Stabilized (3-EWG): An electron-withdrawing group (CN, COOR, COR) at C-3 locks the tautomer in the amino form and reduces electron density in the furan ring, preventing oxidation. These substrates are stable solids and suitable for transition-metal catalysis.

Decision Matrix for Experimental Design

Figure 1: Strategic decision tree for selecting the appropriate functionalization pathway based on substrate stability.

Protocol 1: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig)

This protocol is optimized for 3-functionalized-2-aminobenzofurans (e.g., 3-cyano or 3-ester derivatives). The presence of the heteroatom and the conjugated system requires specific ligand choices to prevent catalyst poisoning and ensure reductive elimination occurs faster than β-hydride elimination.

Mechanistic Insight

Standard aniline conditions often fail due to the reduced nucleophilicity of the amine (conjugated with the furan oxygen). We utilize Xantphos , a wide-bite-angle bidentate ligand, which facilitates the reductive elimination step of the sterically crowded Pd(II)-amido complex.

Materials

• Substrate: 3-Cyano-2-aminobenzofuran (1.0 equiv)

• Coupling Partner: Aryl Bromide (1.2 equiv)

• Catalyst: Pd(OAc)₂ (2-5 mol%)

• Ligand: Xantphos (4-10 mol%)

• Base: Cs₂CO₃ (2.0 equiv) - Crucial: Finely ground and dried.

• Solvent: 1,4-Dioxane (anhydrous, degassed)

Step-by-Step Procedure

• Preparation: Flame-dry a resealable Schlenk tube or microwave vial equipped with a magnetic stir bar. Cool under a stream of Argon.

• Charging: Add Pd(OAc)₂ (5 mol%), Xantphos (10 mol%), and the solid Aryl Bromide.

• Pre-complexation (Optional but Recommended): Add 1 mL of dioxane and stir for 5 mins at RT to form the active catalyst species (color change often observed).

• Substrate Addition: Add the 2-aminobenzofuran substrate and Cs₂CO₃.

• Solvent & Seal: Add the remaining dioxane (0.2 M concentration relative to substrate). Seal the vial with a Teflon-lined cap.

• Reaction: Heat to 100 °C for 12–16 hours.

  • Note: Reaction progress should be monitored by LC-MS, not TLC, as the starting material and product often have similar R_f values in non-polar solvents.

• Workup: Cool to RT. Filter through a pad of Celite eluting with EtOAc. Concentrate the filtrate.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Representative Data: Ligand Effects

Ligand	Yield (%)	Observation
Xantphos	85-92%	High conversion, minimal hydrodehalogenation.
BINAP	60-75%	Slower kinetics; requires higher temp (120 °C).
PPh₃	< 10%	Catalyst decomposition; Pd black formation.
BrettPhos	40-50%	Steric bulk hinders approach of the nucleophile.

Protocol 2: Copper-Catalyzed Chan-Lam Coupling

For substrates sensitive to high temperatures or strong bases, the Chan-Lam coupling offers a milder alternative using aryl boronic acids. This reaction proceeds at room temperature under an atmosphere of air (oxidant).

Mechanistic Workflow

The reaction utilizes a Cu(II) species that coordinates the amine and the boronic acid. Oxidation by atmospheric oxygen regenerates the active Cu(II) catalyst from Cu(I) or Cu(0).

Figure 2: Simplified catalytic cycle for the Chan-Lam oxidative coupling.

Materials

• Substrate: 2-Aminobenzofuran derivative (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (2.0 equiv)

• Catalyst: Cu(OAc)₂ (10-20 mol%)

• Base: Pyridine (2.0 equiv) or Et₃N (2.0 equiv)

• Solvent: DCM or DCE (0.1 M)

• Atmosphere: Open air (drying tube recommended) or O₂ balloon.

Step-by-Step Procedure

• Charging: To a round-bottom flask, add Cu(OAc)₂ (20 mol%), Aryl Boronic Acid (2.0 equiv), and the 2-aminobenzofuran (1.0 equiv).

• Solvent: Add DCM (reagent grade is acceptable; strict anhydrous conditions are not required).

• Base Addition: Add Pyridine (2.0 equiv) dropwise.

• Reaction: Stir vigorously at Room Temperature open to the air (or with an O₂ balloon for faster rates).

  • Visual Cue: The reaction mixture typically turns a deep blue/green color indicating active Cu(II) species.

• Time: 24–48 hours. (This method is kinetically slower than Pd-catalysis).

• Workup: Quench with aqueous NH₄Cl solution (to sequester copper). Extract with DCM.

• Purification: Silica gel chromatography.

Troubleshooting & Optimization

Problem	Probable Cause	Corrective Action
Low Conversion (Pd)	Catalyst poisoning by CN/heteroatoms.	Switch to a precatalyst like Pd(dba)₂ or increase catalyst loading to 10%. Ensure solvent is strictly degassed.
Substrate Decomposition	Unstabilized 2-aminobenzofuran used.	Stop. Derivatize the amine in situ or use a 3-EWG substituted precursor.
Protodeboronation (Cu)	Boronic acid instability.	Add 4Å molecular sieves to the Chan-Lam reaction. Switch to Boronic Esters (BPin).
Pd Black Formation	Ligand dissociation.	Use Xantphos or DPEphos (chelating phosphines) rather than monodentate ligands.

References

• Buchwald-Hartwig Amination General Review

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016).[1] Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.

• Synthesis of 2-Aminobenzofurans (Gewald-type)

  • Review of 2-amino-3-cyanopyridines and related Gewald products highlighting stability.

• Chan-Lam Coupling Methodology

  • Qiao, J. X., & Lam, P. Y. S. (2011).

• Pd-Catalyzed N-Arylation of Heteroarylamines (Analogous Benzothiazole Data)

  • Specific protocols for N-arylation of 2-aminobenzothiazoles which share electronic properties with stabilized 2-aminobenzofurans.

Sources

• 1. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Enhancing the Stability of Ethyl 2-aminobenzofuran-3-carboxylate in Solution

Welcome to the technical support center for ethyl 2-aminobenzofuran-3-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on maintaining the stability of this compound in solution. Through a series of troubleshooting guides and frequently asked questions, this document addresses common challenges, explains the underlying chemical principles of degradation, and offers practical solutions to ensure the integrity of your experiments.

Introduction: Understanding the Stability Challenges

Ethyl 2-aminobenzofuran-3-carboxylate is a valuable heterocyclic building block in medicinal chemistry and materials science.[1][2] However, its chemical structure, incorporating an amino group, an ester functional group, and a benzofuran core, presents inherent stability challenges in solution. The primary degradation pathways include hydrolysis, oxidation, and photodegradation. This guide will provide you with the necessary knowledge and protocols to mitigate these issues effectively.

Part 1: Troubleshooting Guide - Diagnosing and Resolving Instability

This section is designed to help you identify the root cause of instability in your ethyl 2-aminobenzofuran-3-carboxylate solutions and provides step-by-step instructions to rectify the problem.

Issue 1: Rapid Loss of Compound Potency or Purity in Solution

Symptoms:

• Noticeable decrease in the concentration of the active compound over a short period.

• Appearance of new, unidentified peaks in your analytical chromatogram (e.g., HPLC, LC-MS).

• Changes in the physical appearance of the solution, such as color change or precipitation.

Potential Causes and Solutions:

A. Hydrolytic Degradation: The ester and amino functionalities of ethyl 2-aminobenzofuran-3-carboxylate make it susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions.

• Explanation of Causality: In acidic conditions, the ester carbonyl is protonated, making it more electrophilic and susceptible to nucleophilic attack by water. In basic conditions, the hydroxide ion directly attacks the carbonyl carbon of the ester, leading to cleavage. The amino group can also be protonated in acidic conditions, which may influence the overall electronic properties and stability of the molecule.

• Troubleshooting Steps:

  • pH Measurement: Immediately measure the pH of your solution.

  • Solution Preparation Review: Scrutinize your solution preparation protocol. Were any acidic or basic reagents used? Was the glassware properly neutralized?

  • Solvent Purity Check: Ensure the solvent used is of high purity and free from acidic or basic contaminants.

• Solutions & Preventative Measures:

  • pH Control: Maintain the pH of the solution within a neutral range (pH 6-7.5) using a suitable buffer system. Phosphate or citrate buffers are common choices, but compatibility with your experimental system should be verified.

  • Aprotic Solvents: Whenever possible, use high-purity, dry aprotic solvents such as acetonitrile, tetrahydrofuran (THF), or dioxane to minimize the presence of water and prevent hydrolysis.[3][4][5][6]

  • Storage Conditions: Store solutions at low temperatures (2-8 °C) to reduce the rate of hydrolysis. For long-term storage, consider freezing (-20 °C or -80 °C) in an appropriate solvent.

B. Oxidative Degradation: The electron-rich benzofuran ring and the amino group are susceptible to oxidation, especially in the presence of oxygen, metal ions, or light.

• Explanation of Causality: The amino group can be oxidized to form various products, including colored impurities. The benzofuran ring itself can undergo oxidative cleavage. These reactions can be initiated by atmospheric oxygen and accelerated by factors like light and trace metal impurities.

• Troubleshooting Steps:

  • Visual Inspection: Observe the solution for any color changes (e.g., yellowing or browning), which can be indicative of oxidation.

  • Headspace Analysis: If possible, analyze the headspace of your container for the presence of oxygen.

  • Reagent Purity: Check all reagents and solvents for potential oxidizing contaminants.

• Solutions & Preventative Measures:

  • Inert Atmosphere: Prepare and store solutions under an inert atmosphere, such as nitrogen or argon, to minimize exposure to oxygen.

  • Use of Antioxidants: Incorporate a suitable antioxidant into your formulation. Common choices for pharmaceutical preparations include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or ascorbic acid.[1][2][7][8] The choice of antioxidant should be based on its compatibility with the compound and the intended application.

  • Chelating Agents: If metal-catalyzed oxidation is suspected, add a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester metal ions.

  • Light Protection: Protect the solution from light by using amber-colored vials or by wrapping the container in aluminum foil.

C. Photodegradation: Exposure to ultraviolet (UV) or even visible light can provide the energy to initiate degradation reactions.

• Explanation of Causality: The aromatic benzofuran system can absorb light, leading to an excited state that is more reactive and prone to degradation, including oxidation and rearrangement reactions.

• Troubleshooting Steps:

  • Review Handling Procedures: Assess how the solution is handled and stored concerning light exposure.

  • Compare Light vs. Dark Stored Samples: If you have a control sample stored in the dark, compare its purity to the sample that has shown degradation.

• Solutions & Preventative Measures:

  • Light-Protective Containers: Always use amber glass vials or other light-blocking containers for storage.

  • Minimize Exposure During Handling: When working with the solution, minimize its exposure to direct light. Work in a dimly lit area or use protective coverings for your experimental setup.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for dissolving ethyl 2-aminobenzofuran-3-carboxylate for long-term storage?

A1: For long-term storage, a dry, aprotic solvent is recommended to prevent hydrolysis. High-purity acetonitrile or THF are good starting points. For aqueous applications, a buffered solution at a neutral pH (6-7.5) is crucial. The choice of solvent can significantly impact stability, so it's advisable to perform a small-scale stability study in your chosen solvent system.[3][4][5][6][9]

Q2: I see a new peak in my HPLC chromatogram after leaving my solution on the bench for a few hours. What could it be?

A2: The appearance of a new peak suggests degradation. Given the structure of ethyl 2-aminobenzofuran-3-carboxylate, the most likely initial degradation products are:

• 2-aminobenzofuran-3-carboxylic acid: Resulting from the hydrolysis of the ethyl ester.

• Oxidized derivatives: Resulting from the oxidation of the amino group or the benzofuran ring, which may lead to colored compounds.

To confirm the identity of the degradation product, techniques like LC-MS are highly recommended.

Q3: Can I heat my solution to aid dissolution?

A3: Gentle warming can be used to aid dissolution, but prolonged exposure to high temperatures should be avoided as it can accelerate degradation. If heating is necessary, do so for the shortest possible time and at the lowest effective temperature. Always monitor for any signs of degradation, such as color change.

Q4: How can I proactively assess the stability of my formulation?

A4: Performing a forced degradation study is a systematic way to understand the stability of your compound under various stress conditions.[10] This involves exposing your solution to controlled stress conditions such as:

• Acidic and Basic Hydrolysis: e.g., 0.1 M HCl and 0.1 M NaOH at room temperature and elevated temperatures.

• Oxidation: e.g., 3% hydrogen peroxide at room temperature.

• Thermal Stress: e.g., heating the solution at 60-80 °C.

• Photostability: Exposing the solution to a controlled light source (e.g., ICH-compliant photostability chamber).

By analyzing the samples at different time points using a stability-indicating HPLC method, you can identify the primary degradation pathways and develop a more robust formulation.

Part 3: Experimental Protocols & Data Presentation

Protocol 1: Development of a Stability-Indicating HPLC Method

A stability-indicating method is crucial for accurately quantifying the parent compound and separating it from any degradation products.

Objective: To develop an HPLC method that can resolve ethyl 2-aminobenzofuran-3-carboxylate from its potential degradation products.

Materials:

• Ethyl 2-aminobenzofuran-3-carboxylate standard

• HPLC grade acetonitrile, methanol, and water

• HPLC grade formic acid or ammonium acetate

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC system with UV detector

Methodology:

• Mobile Phase Preparation: Start with a simple mobile phase, such as a gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

• Gradient Elution: Begin with a shallow gradient (e.g., 10-90% acetonitrile over 20 minutes) to get a broad overview of the separation.

• Wavelength Selection: Determine the UV absorbance maximum of ethyl 2-aminobenzofuran-3-carboxylate (typically in the range of 280-320 nm) and monitor at this wavelength.

• Forced Degradation Sample Analysis: Inject samples from your forced degradation study to challenge the method's specificity.

• Method Optimization: Adjust the gradient, flow rate, and mobile phase composition to achieve baseline separation between the parent peak and all degradation peaks.

Table 1: Example HPLC Gradient for Stability Indicating Method

Time (min)	% Water (0.1% Formic Acid)	% Acetonitrile (0.1% Formic Acid)
0	90	10
15	10	90
20	10	90
21	90	10
25	90	10

Protocol 2: Forced Degradation Study Workflow

This protocol outlines the steps for conducting a forced degradation study to identify potential stability issues.

Objective: To investigate the degradation of ethyl 2-aminobenzofuran-3-carboxylate under various stress conditions.

Workflow Diagram:

Caption: Workflow for a forced degradation study.

Part 4: Understanding Degradation Pathways

The following diagram illustrates the likely primary degradation pathways for ethyl 2-aminobenzofuran-3-carboxylate based on its chemical structure.

Sources

• 1. Natural source, bioactivity and synthesis of benzofuran derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. green-chem.sites.olt.ubc.ca [green-chem.sites.olt.ubc.ca]
• 5. Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review [mdpi.com]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New Benzofuran Derivatives as an Antioxidant Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]

Reference Data & Comparative Studies

Comparative Spectroscopic Analysis Guide: Ethyl 2-aminobenzofuran-3-carboxylate

The following guide details the spectroscopic analysis of Ethyl 2-aminobenzofuran-3-carboxylate , with a specific focus on distinguishing it from its regioisomers and precursors using 1H NMR.

Strategic Overview

Ethyl 2-aminobenzofuran-3-carboxylate is a "push-pull" stabilized enamine system. Unlike simple 2-aminobenzofurans, which are notoriously unstable and prone to hydrolysis, the electron-withdrawing ester at the C3 position provides essential stability.

For researchers, the primary analytical challenge is not just identifying the molecule, but distinguishing it from:

• The Regioisomer: Ethyl 3-aminobenzofuran-2-carboxylate (a common commercial alternative).

• The Precursors: Uncyclized salicylaldehyde/cyanoacetate condensates.

Key Technical Insight: The definitive structural proof lies in the Anisotropic Deshielding of Proton H4 . In the requested isomer (3-carboxylate), the carbonyl oxygen is peri-planar to the benzene ring proton at position 4, shifting it significantly downfield.

Comparative Analysis: Solvent & Structural Effects[1]

A. Solvent Selection: DMSO-d6 vs. CDCl3

The choice of solvent is critical for observing the exchangeable amine protons.

Feature	CDCl3 (Chloroform-d)	DMSO-d6 (Dimethyl Sulfoxide-d6)	Recommendation
-NH2 Signal	Broad, often flattened into the baseline due to rapid exchange and quadrupole broadening.	Sharp, distinct singlet (or broad doublet). Shifted downfield due to H-bonding.	Preferred
Solubility	Moderate. Risk of aggregation.	Excellent. Stabilizes the polar "push-pull" character.	Preferred
Water Peak	~1.56 ppm (Usually non-interfering).	~3.33 ppm (Can overlap with ester methylene if wet).	Use dry DMSO.

B. The "Smoking Gun": Distinguishing Regioisomers

The most common error in benzofuran synthesis is misidentifying the 2-amino-3-ester vs. the 3-amino-2-ester.

• Target Molecule (2-amino-3-carboxylate): The Ester is at C3. The carbonyl group exerts a deshielding anisotropic effect on the H4 aromatic proton , shifting it to ~7.8–8.0 ppm .

• Alternative (3-amino-2-carboxylate): The Ester is at C2 (distal). The H4 proton remains in the standard aromatic cluster (~7.2–7.5 ppm ).

Detailed Spectral Data (DMSO-d6)

Reference Frequency: 400 MHz / 500 MHz Solvent: DMSO-d6 (

2.50 ppm)

Quantitative Peak Assignments

Position	Type	(ppm)	Multiplicity	Integral	Mechanistic Note
-NH2	Amine	7.20 – 7.60	Broad Singlet	2H	Heavily dependent on concentration. In DMSO, this signal is distinct; in CDCl3, it shifts upfield to ~5.0 ppm.
H-4	Aromatic	7.75 – 7.90	Doublet / m	1H	Diagnostic Peak. Deshielded by C3-Carbonyl (Peri-effect).
H-5, H-6	Aromatic	7.10 – 7.35	Multiplet	2H	Standard aromatic resonance.
H-7	Aromatic	7.35 – 7.50	Doublet / m	1H	Ortho to the ring oxygen.
-OCH2-	Ester	4.25 – 4.35	Quartet ( Hz)	2H	Typical ethyl ester methylene.
-CH3	Ester	1.30 – 1.35	Triplet ( Hz)	3H	Typical ethyl ester methyl.

Note: If your spectrum shows an aldehyde proton (~10.5 ppm) or lacks the broad NH2 singlet, the cyclization is incomplete.

Experimental Protocol: Reliable Acquisition

To ensure data integrity and reproducibility, follow this "Self-Validating" protocol.

Step 1: Sample Preparation

• Mass: Weigh 5–10 mg of the solid product.

• Solvent: Add 0.6 mL of DMSO-d6 (99.9% D).

  • Why? CDCl3 may cause the amine protons to exchange too fast, making integration impossible.

• Filtration: If the solution is cloudy, filter through a cotton plug in a glass pipette. Suspended solids cause line broadening.

Step 2: Acquisition Parameters

• Pulse Angle: 30° (to prevent saturation of the relaxation delay).

• Relaxation Delay (D1): Set to 5 seconds .

  • Reasoning: The quaternary carbons (C2, C3) and the ester carbonyl have long T1 relaxation times. A short D1 will reduce the integration accuracy of the aromatic protons relative to the ethyl group.

• Scans: Minimum 16 scans (64 preferred for clean baseline).

Step 3: Processing & Phasing

• Apodization: Apply an exponential window function (LB = 0.3 Hz).

• Phasing: Manually phase the broad -NH2 peak. Automated phasing often fails on broad exchangeable signals, distorting the baseline.

• Integration Validation: Calibrate the Methyl Triplet (1.3 ppm) to exactly 3.00 .

  • Check: The Aromatic region must sum to 4.00. The Amine must sum to ~2.00 (though broadness may lower this apparent value).

Logic Flow & Structural Verification

The following diagram illustrates the decision logic for verifying the product structure against common alternatives.

Figure 1: Decision tree for distinguishing the target 2-amino-3-carboxylate from precursors and the 3-amino-2-carboxylate regioisomer.

References

• Gewald Reaction & Benzofuran Synthesis

  • Title: Synthesis of 2-aminobenzofurans via cycloaddition of isocyanides.
  • Source: National Institutes of Health (PMC) / Org. Lett.

  • URL:[Link]

• Solvent Effects on NMR Shifts

  • Title: The effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts.
  • Source: Modgraph / Wiley InterScience.

  • URL:[Link]

• Regioisomer Data (Ethyl 3-aminobenzofuran-2-carboxylate)

• General NMR Shift Tables

  • Title: NMR Chemical Shifts of Common Solvents and Impurities.
  • Source: University of Washington / J. Org. Chem.

  • URL:[Link]

Publish Comparison Guide: Mass Spectrometry of Ethyl 2-aminobenzofuran-3-carboxylate

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation pattern of Ethyl 2-aminobenzofuran-3-carboxylate , contrasted with its regioisomer Ethyl 3-aminobenzofuran-2-carboxylate .

Executive Summary

Ethyl 2-aminobenzofuran-3-carboxylate (CAS 1956319-60-0) is a critical intermediate in the synthesis of polycyclic bioactive scaffolds, particularly benzofuro[2,3-d]pyrimidines. Its structural integrity and purity are routinely assessed via Mass Spectrometry (MS). However, a common analytical challenge arises from its regioisomer, Ethyl 3-aminobenzofuran-2-carboxylate (CAS 39786-35-1), which possesses an identical molecular weight (205.21 Da) and similar polarity.

This guide details the fragmentation mechanics of the 2-amino-3-carboxylate isomer under Electron Ionization (EI) conditions. By analyzing the "Ortho Effect" and specific ring-cleavage pathways, we establish a self-validating protocol to distinguish this compound from its 3-amino-2-carboxylate alternative.

Experimental Configuration

To ensure reproducibility, the following instrument parameters are recommended for the acquisition of the spectral data discussed herein.

Parameter	Setting	Rationale
Ionization Mode	Electron Ionization (EI)	Provides energetic fragmentation required for structural elucidation (hard ionization).
Electron Energy	70 eV	Standardizes fragmentation patterns for library matching (NIST/Wiley).
Source Temp	230 °C	Prevents condensation of the amine while minimizing thermal degradation.
Transfer Line	280 °C	Ensures efficient transport of the relatively high-boiling ester.
Mass Range	m/z 40–300	Covers the molecular ion and all diagnostic low-mass aromatic fragments.

Fragmentation Mechanics: The "Ortho Effect"[1]

The mass spectrum of ethyl 2-aminobenzofuran-3-carboxylate is dominated by the proximity of the amino group (C2) and the ethoxycarbonyl group (C3). This structural arrangement facilitates a diagnostic intramolecular rearrangement known as the Ortho Effect .

Pathway A: The Diagnostic Cyclization (Loss of Ethanol)

Unlike simple aromatic esters which primarily lose the alkoxy group (

), ortho-amino esters undergo a nucleophilic attack of the amine nitrogen onto the ester carbonyl carbon.

• Mechanism: The molecular ion (

  , m/z 205) undergoes an intramolecular hydrogen transfer from the amine to the ethoxy oxygen.

• Elimination: A neutral ethanol molecule (46 Da) is expelled.

• Product: A stable, resonance-stabilized radical cation at m/z 159 .

  • Structure: This ion corresponds to a tricyclic benzofuro[2,3-d]oxazin-4-one or benzofuro[2,3-d]pyrimidin-4-one type species (depending on tautomerization).

  • Significance: This is often the Base Peak (100% relative abundance) or a major ion (>80%) due to the high stability of the fused tricyclic system.

Pathway B: Standard Ester Cleavage

Competing with the ortho effect is the standard alpha-cleavage of the ester.

• Loss of Ethoxy Radical (

  ): Yields the acylium ion at m/z 160 .

• Loss of Ethoxycarbonyl Radical (

  ): Yields the 2-aminobenzofuran cation at m/z 132 .

Pathway C: Secondary Fragmentation

The stable ion at m/z 159 further fragments via the expulsion of Carbon Monoxide (CO).

• Transition: m/z 159

  m/z 131 (Loss of CO, 28 Da).

• Ring Collapse: m/z 131

  m/z 104 (Loss of HCN, 27 Da).

Visualization of Fragmentation Pathways

Caption: Mechanistic pathway of Ethyl 2-aminobenzofuran-3-carboxylate fragmentation under 70 eV EI.

Comparative Analysis: Distinguishing Isomers

The primary alternative to the target compound is Ethyl 3-aminobenzofuran-2-carboxylate . While both isomers exhibit the "Ortho Effect" (loss of EtOH), the intensity and secondary fragments differ due to the electronic environment of the furan ring.

Feature	Ethyl 2-amino-3-carboxylate (Target)	Ethyl 3-amino-2-carboxylate (Alternative)
Structure	Amine at C2, Ester at C3	Amine at C3, Ester at C2
Base Peak	m/z 159 (Cyclized ion)	m/z 159 (Cyclized ion)
m/z 132 Abundance	Moderate (Loss of C3-ester is favorable)	Low (Loss of C2-ester is less favorable due to double bond character)
m/z 160 vs 159	Ratio favors 159 heavily (Fast cyclization)	Ratio favors 159, but 160 (acylium) often more intense than in the 2-amino isomer.
Key Differentiator	Retention Time: The 2-amino isomer typically elutes after the 3-amino isomer on non-polar columns (e.g., DB-5) due to stronger H-bonding capability with the stationary phase.	Retention Time: Elutes earlier.

Scientific Insight: The stability of the m/z 159 ion differs between the two. The 2-amino-3-carboxylate forms a benzofuro[2,3-d]pyrimidin-4-one core, while the 3-amino-2-carboxylate forms a benzofuro[3,2-d]pyrimidin-4-one core. The latter (from the alternative) is generally slightly more stable, often leading to a cleaner spectrum with fewer low-mass fragments.

Summary of Diagnostic Ions

The following table summarizes the key ions used to confirm the identity of Ethyl 2-aminobenzofuran-3-carboxylate.

m/z (Da)	Ion Identity	Mechanism	Relative Abundance (Est.)
205		Molecular Ion	40–60%
160		Acylium formation	20–30%
159		Ortho-Effect Cyclization	100% (Base Peak)
132		Ester loss	10–20%
131		Decarbonylation	15–25%
104		Ring degradation	5–10%

References

• NIST Mass Spectrometry Data Center. Ethyl 3-aminobenzofuran-2-carboxylate Mass Spectrum. National Institute of Standards and Technology. Available at: [Link] (Used for isomeric comparison baseline).

• PubChem. Ethyl 2-aminofuran-3-carboxylate Compound Summary. National Library of Medicine. Available at: [Link] (Structural analogue analysis).

• Karunakar, P., et al. (2013). Ethyl 5-bromo-3-ethoxycarbonylamino-1-benzofuran-2-carboxylate. Acta Crystallographica Section E. Available at: [Link] (Demonstrates stability of amino-ester benzofuran systems).

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra.[1][2][3] University Science Books. (Authoritative source for "Ortho Effect" mechanisms in aromatic esters).

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 3. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Senior Application Scientist's Comparative Guide to the Crystal Structure and X-ray Diffraction of Ethyl 2-Aminobenzofuran-3-carboxylate

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the benzofuran scaffold is a cornerstone for the development of novel therapeutics, demonstrating a wide array of biological activities including anticancer, antibacterial, and anti-inflammatory properties.[1][2][3][4] Ethyl 2-aminobenzofuran-3-carboxylate, a key derivative, serves as a vital synthon for more complex, biologically active molecules. Understanding its precise three-dimensional structure is not merely an academic exercise; it is fundamental to designing molecules with improved efficacy and specificity.

This guide provides an in-depth comparison of the two primary X-ray diffraction (XRD) techniques used for the structural elucidation of crystalline solids like ethyl 2-aminobenzofuran-3-carboxylate: Single-Crystal X-ray Diffraction (SC-XRD) and Powder X-ray Diffraction (PXRD). As a Senior Application Scientist, my objective is to move beyond mere procedural descriptions and delve into the causality behind experimental choices, offering insights that are both technically robust and practically applicable in a research and development setting.

The Subject of Our Investigation: Ethyl 2-Aminobenzofuran-3-carboxylate

Before we dissect the analytical techniques, let us first establish a protocol for obtaining the material itself. The quality of the final structural data is intrinsically linked to the quality of the starting material and the subsequent crystallization process.

Experimental Protocol 1: Synthesis of Ethyl 2-Aminobenzofuran-3-carboxylate

A common and effective route to this class of compounds involves the cyclization of appropriately substituted precursors. The following is a generalized protocol based on established synthetic strategies for related benzofuran structures.[5][6]

Objective: To synthesize ethyl 2-aminobenzofuran-3-carboxylate in high purity suitable for crystallization.

Materials:

• o-Hydroxybenzonitrile

• Ethyl bromoacetate

• Potassium carbonate (anhydrous)

• N,N-Dimethylformamide (DMF, anhydrous)

• Sodium ethoxide

• Ethanol (anhydrous)

Procedure:

• Alkylation: To a solution of o-hydroxybenzonitrile (1 equivalent) in anhydrous DMF, add anhydrous potassium carbonate (1.5 equivalents). Stir the mixture at room temperature for 30 minutes.

• Add ethyl bromoacetate (1.1 equivalents) dropwise to the suspension.

• Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the intermediate ether.

• Cyclization: Prepare a solution of sodium ethoxide in anhydrous ethanol.

• Add the crude intermediate ether (1 equivalent) to the sodium ethoxide solution.

• Stir the mixture at room temperature. The intramolecular cyclization to the desired ethyl 2-aminobenzofuran-3-carboxylate often proceeds readily. Monitor by TLC.

• Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., 1M HCl) and extract the product with ethyl acetate.

• Purify the crude product by column chromatography on silica gel to obtain the pure compound.

Experimental Protocol 2: Crystallization

The success of any X-ray diffraction study, particularly single-crystal analysis, is critically dependent on the quality of the crystals.[7] Slow, controlled crystallization is paramount.

Objective: To grow single crystals of ethyl 2-aminobenzofuran-3-carboxylate suitable for SC-XRD.

Method: Slow Evaporation

• Dissolve a small amount of the purified compound in a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) at a slightly elevated temperature to ensure complete dissolution. The goal is to create a saturated or near-saturated solution.

• Filter the warm solution through a syringe filter (0.22 µm) into a clean vial. This removes any particulate matter that could act as unwanted nucleation sites.

• Cover the vial with a cap or parafilm and pierce it with a few small holes using a needle. This allows for slow evaporation of the solvent.

• Place the vial in a vibration-free environment at a constant temperature.

• Monitor the vial over several days to weeks for the formation of well-defined, transparent crystals. Ideal crystals for SC-XRD are typically 0.1-0.3 mm in each dimension and should be free of cracks or defects when viewed under a microscope.[7][8]

Comparative Analysis of X-ray Diffraction Techniques

The two primary methods for determining the crystal structure of a compound are Single-Crystal XRD (SC-XRD) and Powder XRD (PXRD). While both rely on the diffraction of X-rays by the electron clouds of atoms arranged in a periodic lattice, they provide different types of information and have distinct advantages and limitations.[9][10][11]

Workflow for Structural Elucidation

The following diagram illustrates the general workflow from a synthesized compound to a refined crystal structure, highlighting the divergence between SC-XRD and PXRD pathways.

Caption: Workflow from synthesis to structural analysis via SC-XRD and PXRD.

In-Depth Look: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the gold standard for determining the precise three-dimensional arrangement of atoms in a molecule.[8][12] It provides unambiguous data on bond lengths, bond angles, and intermolecular interactions, which are critical for structure-activity relationship (SAR) studies in drug development.

Experimental Protocol 3: SC-XRD Data Collection and Analysis

Objective: To determine the precise atomic structure of ethyl 2-aminobenzofuran-3-carboxylate.

Methodology:

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head, typically using a cryoloop and a cryoprotectant to flash-cool the crystal in a stream of cold nitrogen gas (e.g., 100 K). This minimizes thermal motion and radiation damage.

• Instrument Setup: The mounted crystal is placed on a diffractometer equipped with an X-ray source (commonly Mo Kα, λ=0.71073 Å, or Cu Kα, λ=1.54184 Å) and a sensitive detector.[13]

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the crystal's unit cell parameters and Bravais lattice.

• Data Collection: A full sphere of diffraction data is collected by rotating the crystal through a series of angles, recording the intensity and position of thousands of unique diffraction spots.[11]

• Data Reduction: The raw diffraction data is processed to correct for experimental factors (e.g., Lorentz-polarization effects) and to integrate the intensities of each reflection.

• Structure Solution: The phase problem is solved using computational methods (e.g., direct methods) to generate an initial electron density map.

• Structure Refinement: The initial atomic model is refined against the experimental data using least-squares methods. This process optimizes the atomic positions, and thermal parameters to achieve the best fit between the calculated and observed diffraction patterns. The final refined structure provides precise atomic coordinates.

In-Depth Look: Powder X-ray Diffraction (PXRD)

PXRD is a powerful technique for analyzing a polycrystalline (powder) sample.[9][14] While it typically does not yield the atomic-level detail of SC-XRD, it is invaluable for phase identification, assessing sample purity, and determining lattice parameters of a known material.[15][16]

Experimental Protocol 4: PXRD Data Collection and Analysis

Objective: To confirm the crystalline phase and purity of the bulk synthesized ethyl 2-aminobenzofuran-3-carboxylate.

Methodology:

• Sample Preparation: The crystalline material is finely ground to a homogenous powder (particle size < 10 µm) to ensure a random orientation of the crystallites.[10] The powder is then packed into a sample holder.

• Instrument Setup: The sample is placed in a powder diffractometer. The instrument directs a monochromatic X-ray beam onto the sample.

• Data Collection: The detector scans through a range of 2θ angles, recording the intensity of the diffracted X-rays at each angle. The result is a 1D diffractogram showing intensity versus 2θ.[17]

• Data Analysis:

  • Phase Identification: The positions and relative intensities of the peaks in the experimental pattern are compared against a database of known patterns (e.g., the ICDD's Powder Diffraction File™) to identify the crystalline phase(s) present.[14]

  • Lattice Parameter Refinement: If the crystal system is known (e.g., from a prior single-crystal study), the peak positions can be used to refine the unit cell parameters of the bulk sample.

  • Crystallite Size Estimation: The broadening of the diffraction peaks can be used to estimate the average crystallite size using the Scherrer equation, which is particularly relevant for nanomaterials.[15]

Head-to-Head Comparison: SC-XRD vs. PXRD

For a drug development professional, the choice between these techniques depends on the specific question being asked. The following table and diagram summarize the key differences and applications.

Feature	Single-Crystal X-ray Diffraction (SC-XRD)	Powder X-ray Diffraction (PXRD)
Sample Requirement	A single, high-quality crystal (0.1-0.3 mm).[7][8]	Microcrystalline powder (milligrams).[10]
Data Output	3D pattern of discrete diffraction spots.[18]	1D pattern of intensity vs. 2θ angle.[9][17]
Information Obtained	Precise 3D atomic coordinates, bond lengths, angles, absolute configuration, intermolecular interactions.[8]	Phase identification, lattice parameters, sample purity, crystallite size, crystallinity.[16][18]
Time & Difficulty	Time-consuming and challenging (crystal growth can be a major bottleneck).	Relatively fast and straightforward sample preparation.[10]
Primary Application	Ab initio structure determination of novel compounds.	Phase verification, quality control, polymorphism screening.

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SCXRD_Path -> SCXRD_Outcome;
PXRD_Path -> PXRD_Outcome;
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Caption: Decision logic for choosing between SC-XRD and PXRD.

Conclusion

For the definitive structural elucidation of ethyl 2-aminobenzofuran-3-carboxylate, Single-Crystal X-ray Diffraction is the indispensable tool. It provides the high-resolution, three-dimensional atomic data necessary for understanding its chemical reactivity and for the rational design of new drug candidates. The detailed information on molecular conformation and intermolecular packing can be directly correlated with physicochemical properties like solubility and stability.

Conversely, Powder X-ray Diffraction serves as a complementary and crucial technique for the routine analysis of the bulk material. In a drug development pipeline, PXRD is essential for quality control, ensuring batch-to-batch consistency, identifying polymorphs (different crystal forms of the same compound, which can have drastically different properties), and confirming that the bulk material corresponds to the single crystal structure determined.

In practice, a comprehensive analysis would involve using both techniques. SC-XRD provides the foundational, high-precision structural blueprint, while PXRD ensures that this blueprint is representative of the bulk material used in further studies. This dual approach embodies the principles of scientific rigor and provides a self-validating system for structural characterization in a professional drug development setting.

References

• Creative Biostructure. (n.d.). Single-Crystal XRD vs. Powder XRD: Selecting the Appropriate Technique. Retrieved from [Link]

• AZoOptics. (2021, December 9). The Difference Between Powder XRD and Single Crystal XRD. Retrieved from [Link]

• YouTube. (2023, August 17). 3D vs 1D XRD Data: Single Crystal Spots vs Powder Peaks Explained. Retrieved from [Link]

• Drawell. (n.d.). What is the Difference Between Powder Diffraction and Single Crystal Diffraction. Retrieved from [Link]

• MDPI. (2023). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. Retrieved from [Link]

• Creative Biostructure. (n.d.). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. Retrieved from [Link]

• University of Cambridge. (n.d.). Single-Crystal versus Powder Diffraction. Retrieved from [Link]

• Autechaux. (2025, December 25). The Crucial Role of Benzofuran Derivatives in Modern Drug Discovery. Retrieved from [Link]

• University of Zurich. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Retrieved from [Link]

• Oreate AI Blog. (2026, January 7). Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis. Retrieved from [Link]

• Taylor & Francis. (n.d.). Benzofuran – Knowledge and References. Retrieved from [Link]

• MDPI. (2022, April 28). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Retrieved from [Link]

• Pulstec USA. (2023, October 25). Single Crystal X-Ray Diffraction. Retrieved from [Link]

• University of Trieste. (n.d.). Brief tutorial on X ray powder diffraction data analysis. Retrieved from [Link]

• ACS Publications. (2019, July 23). Tutorial on Powder X‑ray Diffraction for Characterizing Nanoscale Materials. Retrieved from [Link]

• Imaging and Microscopy Facility. (n.d.). X-RAY POWDER DIFFRACTION - XRD for the analyst. Retrieved from [Link]

• Malvern Panalytical. (2020, May 14). Basics to powder X-ray diffraction: How to achieve high-quality XRD patterns. Retrieved from [Link]

• Max Planck Institute. (n.d.). X-ray powder diffraction – a practical guide. Retrieved from [Link]

• PMC. (2022, December 4). A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides. Retrieved from [Link]

• Semantic Scholar. (n.d.). Novel synthesis of furancarboxylate derivatives via cyclization reactions of (E)-ethyl 3-aryl-2-cyanoacrylates. Retrieved from [Link]

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• 5. A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
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• 17. pulstec.net [pulstec.net]
• 18. youtube.com [youtube.com]

Comparative Synthesis Yields of Benzofurans via Sonication vs. Conventional Heating

Executive Summary

This technical guide evaluates the efficiency, yield, and mechanistic distinctiveness of synthesizing benzofuran scaffolds using ultrasonic irradiation (sonochemistry) versus conventional thermal heating. Designed for drug development professionals and synthetic chemists, this analysis demonstrates that sonication offers a statistically significant advantage in reaction kinetics and yield, primarily driven by acoustic cavitation rather than simple thermal energy.

Mechanistic Divergence: Acoustic Cavitation vs. Thermal Convection

To understand the yield disparity, one must first distinguish the energy transfer mechanisms.

Conventional Heating (Thermal Convection)

In conventional synthesis (e.g., reflux), energy is transferred via convection and conduction. This process is often inefficient due to:

• Slow Mass Transfer: Reactants rely on bulk mixing and diffusion.

• Thermal Degradation: Prolonged exposure to high temperatures (often >80°C) can degrade sensitive functional groups or promote polymerization side reactions.

• Wall Effects: Heating occurs from the vessel walls inward, creating temperature gradients.

Sonication (Acoustic Cavitation)

Ultrasound (20–100 kHz) propagates pressure waves through the solvent, creating cycles of compression and rarefaction.

• Cavitation: Microbubbles form, grow, and violently collapse.

• Hot Spots: The collapse generates localized temperatures of ~5000 K and pressures of ~1000 atm, yet the bulk solution remains close to ambient temperature.

• Microjets: Near solid surfaces (e.g., catalysts like

  or Pd/C), bubble collapse generates high-speed liquid jets that clean surfaces, reduce particle size, and enhance mass transfer.

Diagram: Mechanistic Pathway Comparison

The following diagram illustrates the kinetic pathways of both methods.

Figure 1: Comparative mechanistic pathways showing how cavitation bypasses the thermal lag and side reactions inherent in conventional heating.

Comparative Data Analysis

The following data aggregates yields from key benzofuran synthesis methodologies: the Rap-Stoermer reaction and Sonogashira Coupling .

Table 1: Rap-Stoermer Reaction (Salicylaldehyde + -Haloketone)

Conditions: Base catalyst (e.g., KOH, TEA), Solvent (Acetonitrile or Ethanol).

Parameter	Conventional Heating (Reflux)	Ultrasound Irradiation (Ambient/40°C)	Improvement Factor
Reaction Time	4 – 12 Hours	15 – 45 Minutes	16x Faster
Yield (%)	50 – 65%	85 – 96%	+30-40%
Catalyst Load	High (often stoichiometric)	Reduced (Catalytic amounts often suffice)	Green Efficiency
Side Products	Significant (Aldol condensation byproducts)	Minimal	Purity

Table 2: One-Pot Sonogashira Coupling/Cyclization

Conditions: 2-Iodophenol + Terminal Alkyne, Pd/Cu catalyst.

Parameter	Conventional Heating	Ultrasound Irradiation
Reaction Time	6 – 24 Hours	30 – 90 Minutes
Yield (%)	60 – 75%	88 – 95%
Catalyst Stability	Pd agglomeration common	Pd dispersion maintained by cavitation

Key Insight: In the synthesis of benzofuran-oxadiazole hybrids, Faiz et al. reported that conventional synthesis required prolonged heating with yields <60%, whereas ultrasonic methods achieved yields up to 79% in minutes [1]. Similarly, Koca et al. achieved 81–97% yields for Rap-Stoermer reactions using triethylamine under sonication [2].

Detailed Experimental Protocol: Ultrasound-Assisted Rap-Stoermer Synthesis

This protocol is designed to be a self-validating system . The visual cues provided ensure the researcher can verify the reaction progress in real-time.

Target Molecule: 2-Benzoylbenzofuran derivatives.[1][2] Reagents: Salicylaldehyde (10 mmol), Phenacyl bromide (10 mmol),

(15 mmol), Acetonitrile (30 mL). Equipment: Ultrasonic cleaning bath (e.g., 40 kHz, 150W) or Probe Sonicator.

Step-by-Step Methodology

• Preparation (The "Cold" Start):

  • Dissolve Salicylaldehyde and Phenacyl bromide in Acetonitrile in a 50 mL Erlenmeyer flask.

  • Validation: Solution should be clear and slightly yellow.

  • Add

    powder.

  • Validation: Suspension forms. Ensure salt is finely ground to maximize surface area for microjet impact.

• Sonication (The Activation):

  • Place the flask in the ultrasonic bath at ambient temperature.

  • Sonicate for 20–30 minutes.

  • Critical Control: Monitor bath temperature. If it exceeds 50°C, replace water to maintain "cold" cavitation efficiency (cavitation is more violent at lower temperatures due to lower vapor pressure).

• Monitoring (The Checkpoint):

  • Perform TLC (Hexane:EtOAc 8:2) every 10 minutes.

  • Validation: Disappearance of the Phenacyl bromide spot (usually the limiting reagent) and appearance of a highly fluorescent blue/purple spot (Benzofuran) under UV light.

• Work-up:

  • Filter off the inorganic solid (

    /KBr).

  • Evaporate the solvent under reduced pressure.

  • Recrystallize from Ethanol.

Workflow Diagram

Figure 2: Operational workflow for the ultrasound-assisted synthesis, highlighting the critical TLC checkpoint.

Discussion: Why Sonication Wins

Surface Activation of Heterogeneous Catalysts

In the Rap-Stoermer reaction, the base (

or KOH) is often in the solid phase. Conventional stirring leaves the particle surface "passivated" by reaction byproducts (e.g., KBr).

• Sonication Effect: Acoustic streaming continuously scours the surface of the solid base, exposing fresh active sites. This is why stoichiometric equivalents can often be reduced under sonication.

Energy Efficiency (Green Chemistry)

Conventional reflux requires maintaining a solvent at boiling point for hours (e.g., 80°C for Acetonitrile). Sonication achieves the same conversion at ambient bulk temperatures (25–40°C) in minutes. This represents a >90% reduction in energy consumption.

Selectivity

High thermal energy often promotes the formation of "aldol-type" open-chain intermediates that fail to cyclize or polymerize. The localized energy of cavitation favors the rapid intramolecular cyclization required to form the furan ring, leading to higher purity profiles [3].

References

• Faiz, S., et al. (2022).[3] Ultrasonic-Assisted Synthesis of Benzofuran Appended Oxadiazole Molecules as Tyrosinase Inhibitors: Mechanistic Approach. International Journal of Molecular Sciences, 23(18), 10979.[4] [Link]

• Koca, I., et al. (2022).[4] Triethylamine-catalyzed Rap–Stoermer reaction for the synthesis of benzofuran derivatives. Cited within: A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. [Link]

• Adole, V. A., et al. (2020).[5] Ultrasound Promoted Stereoselective Synthesis of 2,3-Dihydrobenzofuran Appended Chalcones at Ambient Temperature.[6] South African Journal of Chemistry, 73. [Link]

• Rao, V. K., et al. (2020). Ultrasound Assisted Synthesis of 2-Substituted Benzofurans via One-Pot and Sequential Method. Anti-Cancer Agents in Medicinal Chemistry, 20(5).[7] [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ultrasonic-Assisted Synthesis of Benzofuran Appended Oxadiazole Molecules as Tyrosinase Inhibitors: Mechanistic Approach through Enzyme Inhibition, Molecular Docking, Chemoinformatics, ADMET and Drug-Likeness Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ultrasound Promoted Stereoselective Synthesis of 2,3-Dihydrobenzofuran Appended Chalcones at Ambient Temperature [scielo.org.za]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Ethyl 2-Aminobenzofuran-3-Carboxylate

This document provides a detailed, procedural guide for the safe and compliant disposal of Ethyl 2-aminobenzofuran-3-carboxylate. Developed for researchers, scientists, and professionals in drug development, this guide synthesizes regulatory standards with practical laboratory experience to ensure personnel safety and environmental protection. The protocols herein are designed to be self-validating, grounded in established principles of chemical hygiene and waste management.

Hazard Assessment and Chemical Profile

Before any handling or disposal, a thorough understanding of the chemical's hazard profile is paramount. While some safety data sheets (SDS) for related isomers classify the compound as non-hazardous under Regulation (EC) No 1272/2008, other aggregated GHS information indicates specific hazards.[1] As a matter of best practice, laboratory safety protocols should default to the more conservative hazard assessment.

Based on available data for closely related isomers like Ethyl 3-aminobenzofuran-2-carboxylate, the primary hazard is acute oral toxicity.[2] The compound is categorized as "Harmful if swallowed"[2]. In the event of a fire, hazardous decomposition products such as carbon oxides (CO, CO2) and nitrogen oxides (NOx) may be released.[3][4]

Hazard Profile: Ethyl 2-Aminobenzofuran-3-Carboxylate & Isomers
GHS Classification	Acute Toxicity 4, Oral (H302: Harmful if swallowed)[2]
Signal Word	Warning[2][4]
Pictogram	GHS07 (Exclamation Mark)
Physical State	Solid
Primary Route of Exposure	Ingestion[2]
Potential Hazards	May cause respiratory irritation upon inhalation.[3]
Combustion Byproducts	Carbon oxides (CO, CO₂), Nitrogen oxides (NOx)[3][4]
Environmental Hazards	May be harmful to aquatic life (H402).[5]

Pre-Disposal Planning and Waste Minimization

Effective waste management begins with proactive planning and source reduction. The Occupational Safety and Health Administration (OSHA) mandates that laboratories develop a Chemical Hygiene Plan (CHP) which includes procedures for waste disposal.[6][7][8]

Causality of Waste Minimization: Reducing the volume of hazardous waste generated not only lowers disposal costs but also minimizes the safety risks associated with storing and handling hazardous materials.

• Inventory Management: Monitor chemical orders to acquire only the necessary quantities for your experiments.[9]

• Scale of Operations: When possible, reduce the scale of experiments to minimize chemical consumption and subsequent waste.[10]

• Surplus Chemicals: Do not dispose of unexpired, properly labeled surplus chemicals. Offer these materials to other research groups or check if your institution has a chemical exchange program.

Step-by-Step Disposal Protocol

The disposal of Ethyl 2-aminobenzofuran-3-carboxylate must comply with federal and local regulations, primarily the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).[11]

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure appropriate PPE is worn to prevent exposure.

• Hand Protection: Wear compatible chemical-resistant gloves.

• Eye Protection: Use safety glasses with side shields or chemical splash goggles.

• Skin and Body Protection: A standard laboratory coat is required. Ensure exposed skin is covered.

• Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved N95 (US) or equivalent particle respirator.[3]

Step 2: Waste Characterization and Segregation

Properly identifying and segregating waste is a critical step to prevent dangerous chemical reactions and ensure compliant disposal.[9][12][13]

• Hazardous Waste Determination: Based on its acute oral toxicity, any waste containing Ethyl 2-aminobenzofuran-3-carboxylate should be managed as hazardous chemical waste.[14]

• Segregation:

  • Collect this waste separately from all other waste streams.

  • Do not mix with incompatible materials, such as strong oxidizing agents, acids, or bases.

  • Keep solid and liquid waste forms separate.[9]

Step 3: Containerization

Waste must be accumulated in appropriate containers that prevent release into the environment.[10][15]

• Select a Compatible Container: Use a container made of material compatible with the chemical. The original product container is often the best choice.[16] If unavailable, a high-density polyethylene (HDPE) container is a suitable alternative.

• Ensure Good Condition: The container must be in good condition, free of leaks, cracks, or external residue.[16]

• Keep Closed: The container must be securely sealed at all times, except when actively adding waste.[16]

Step 4: Labeling

All hazardous waste containers must be properly labeled from the moment waste is first added.[13][16]

• Label Contents: Clearly write "Hazardous Waste" and the full chemical name: "Waste Ethyl 2-aminobenzofuran-3-carboxylate."

• Identify Hazards: Indicate the relevant hazards (e.g., "Toxic," "Harmful if Swallowed").

Step 5: Storage

Designated storage areas for hazardous waste must be managed to minimize risks of spills or exposure.[12]

• Designated Area: Store waste in a designated satellite accumulation area within or near the laboratory.

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.[12][16]

• Incompatible Storage: Ensure the storage location is away from incompatible chemicals.

• Accumulation Time Limits: Be aware of and adhere to the accumulation time limits for your facility's generator status (e.g., typically 180 days for Small Quantity Generators).

Step 6: Final Disposal

Disposal of hazardous waste must be conducted by a licensed and qualified entity.

• Licensed Disposal Company: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a contracted licensed professional waste disposal service.[3]

• Recommended Treatment Method: The recommended disposal method is high-temperature incineration in a facility equipped with an afterburner and scrubber to handle hazardous byproducts.[3][12]

• Empty Containers: Any container that held Ethyl 2-aminobenzofuran-3-carboxylate must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[16] The rinsate must be collected and disposed of as hazardous waste. After rinsing and removal of the label, the container may be disposed of as non-hazardous solid waste.[16]

Disposal Workflow and Emergency Procedures

The following diagram illustrates the decision-making process for the disposal of Ethyl 2-aminobenzofuran-3-carboxylate and its associated waste.

Sources

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• 2. Ethyl 3-aminobenzofuran-2-carboxylate | C11H11NO3 | CID 2063537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. capotchem.cn [capotchem.cn]
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• 16. vumc.org [vumc.org]

Personal protective equipment for handling Ethyl 2-aminobenzofuran-3-carboxylate

Operational Safety Protocol: Handling Ethyl 2-aminobenzofuran-3-carboxylate

Executive Safety Summary

Ethyl 2-aminobenzofuran-3-carboxylate is a functionalized heterocyclic building block commonly used in the synthesis of bioactive pharmaceutical intermediates. While specific toxicological data for this exact isomer may be limited in public repositories, its structural components—an aromatic primary amine , a benzofuran core , and an ethyl ester —dictate a strict safety profile based on Structure-Activity Relationships (SAR).

Core Hazards (Derived from Functional Class):

• Sensitization (H317): Aromatic amines are notorious skin and respiratory sensitizers. Repeated exposure can lead to anaphylactic-type reactions.

• Irritation (H315, H319, H335): The compound is a likely irritant to mucous membranes, eyes, and skin.

• Pharmacological Activity: As a benzofuran derivative, it may possess inherent biological activity (e.g., anti-arrhythmic or kinase inhibitory potential), necessitating containment levels equivalent to Occupational Health Band (OHB) 3 until fully characterized.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent all routes of exposure: Inhalation (dust), Dermal (absorption/sensitization), and Ingestion .

Body Area	PPE Requirement	Technical Specification & Rationale
Respiratory	N95 (Minimum) / P100	Solid State: Use a fit-tested N95 or P100 respirator if weighing outside a biosafety cabinet. Solution State: If dissolved in volatile solvents (DCM, EtOAc), work strictly within a Fume Hood.
Hand Protection	Double Nitrile Gloves	Outer: Standard Nitrile (4–5 mil). Inner: Low-modulus Nitrile or Laminate (if using permeating solvents). Rationale: Aromatic amines can diffuse through micro-tears. Double gloving provides a "breakthrough buffer" and allows outer glove removal without skin exposure.
Eye Protection	Chemical Safety Goggles	Safety glasses with side shields are insufficient for fine powders which can bypass side gaps. Indirect-vent goggles prevent dust ingress.
Body Protection	Lab Coat (Tyvek/Cotton)	Tyvek sleeves are recommended over the lab coat cuffs to seal the wrist gap, a common exposure point during weighing.
Footwear	Closed-toe, Non-absorbent	Leather or chemically resistant synthetic. No mesh sneakers (liquids/powders penetrate mesh instantly).

Operational Workflow & Engineering Controls

Engineering Control Verification

Before opening the vial, verify the Local Exhaust Ventilation (LEV) .

• Fume Hood Face Velocity: Must be between 0.3 m/s and 0.5 m/s .

• Static Control: Organic powders are prone to static charge. Use an anti-static gun or ionizing bar inside the balance enclosure to prevent "fly-away" powder, which causes invisible surface contamination.

Protocol: Weighing & Transfer (Solid State)

• Step 1: Place a disposable balance mat or identifying paper inside the hood.

• Step 2: Don double gloves.

• Step 3: Open the container only inside the hood.

• Step 4: Weigh the required amount. Do not use a spatula directly from the stock bottle. Pour a small amount into a secondary weigh boat, then transfer. This prevents cross-contamination of the source.

• Step 5: Wipe the exterior of the stock bottle with a solvent-dampened wipe (ethanol) before returning it to storage.

Protocol: Reaction Setup (Solution State)

Once dissolved, the permeation risk shifts to the solvent carrier.

• Chlorinated Solvents (DCM/Chloroform): Nitrile degrades rapidly. Change outer gloves every 15 minutes or immediately upon splash.

• Polar Aprotic Solvents (DMF/DMSO): These solvents enhance skin absorption of the solute. Strict no-touch protocol.

Visualized Decision Logic

Figure 1: PPE Selection Logic Based on State & Quantity

This diagram guides the researcher through the decision-making process for selecting the appropriate safety gear based on the experimental scale.

Caption: Decision matrix for selecting PPE based on physical state and solvent volatility. Red nodes indicate high-risk decision points requiring enhanced protection.

Emergency Response & Spill Management

Immediate Action:

• Alert: Yell "Spill" to notify nearby lab members.

• Evacuate: If the powder is aerosolized outside the hood, evacuate the immediate area for 15 minutes to allow dust to settle.

Cleanup Protocol (Dry Spill):

• Do NOT sweep. Sweeping generates dust.

• Cover the spill with a wet paper towel (dampened with water or ethanol) to immobilize the powder.

• Scoop the damp material into a hazardous waste bag.

• Wipe the surface 3 times with soap and water.

Figure 2: Spill Response Workflow

Caption: Step-by-step logic for containing and cleaning spills. Note the critical differentiation between spills inside vs. outside the fume hood.

Disposal & Environmental Stewardship

Ethyl 2-aminobenzofuran-3-carboxylate must be treated as a hazardous organic chemical.[1]

• Solid Waste: Dispose of contaminated gloves, weigh boats, and paper towels in Solid Hazardous Waste (often yellow bag/bin). Do not use regular trash.

• Liquid Waste:

  • If dissolved in halogenated solvents (DCM): Halogenated Organic Waste .

  • If dissolved in non-halogenated solvents (MeOH, EtOAc): Non-Halogenated Organic Waste .

• Aquatic Toxicity: Benzofuran derivatives can be toxic to aquatic life. Zero discharge to sink drains.

References

• PubChem. Ethyl 3-aminobenzofuran-2-carboxylate (Isomer Analog for Hazard Class). National Library of Medicine. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standards (29 CFR 1910.132). Available at: [Link]

Sources

• 1. hscprep.com.au [hscprep.com.au]